Cas no 51549-36-1 (5-O-TBDMS-N4-Benzoyl-2-deoxycytidine)

5-O-TBDMS-N4-Benzoyl-2-deoxycytidine is a protected derivative of 2'-deoxycytidine, featuring tert-butyldimethylsilyl (TBDMS) protection at the 5'-hydroxyl group and a benzoyl moiety at the N4 position. This modification enhances stability and prevents unwanted side reactions during oligonucleotide synthesis, making it a valuable intermediate in the preparation of modified nucleosides and DNA analogs. The TBDMS group offers selective deprotection under mild conditions, while the benzoyl protection ensures efficient coupling in phosphoramidite-based synthetic routes. Its high purity and well-characterized structure make it suitable for research in nucleic acid chemistry, particularly in the development of antisense oligonucleotides and therapeutic nucleic acids.
5-O-TBDMS-N4-Benzoyl-2-deoxycytidine structure
51549-36-1 structure
Product Name:5-O-TBDMS-N4-Benzoyl-2-deoxycytidine
CAS No:51549-36-1
MF:C22H31N3O5Si
MW:445.584146738052
MDL:MFCD04972284
CID:366900
PubChem ID:14018201
Update Time:2025-10-14

5-O-TBDMS-N4-Benzoyl-2-deoxycytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine,N-benzoyl-2'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)
    • N4-Benzoyl-5-O-Tert-Butyldimethylsilyl-2-Deoxycytidine
    • N-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine
    • N-Benzoyl-2'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-cytidine
    • N-[1-[(2S,4S,5R)-2-dimethylsilyl-4-hydroxy-5-[(2-methylpropan-2-yl)oxymethyl]oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
    • N4-BENZOYL-5'-O-TERT-BUTYLDIMETHYLSILYL-2'-DEOXYCYTIDINE
    • 5-O-TBDMS-N4-Benzoyl-2-deoxycytidine
    • N-(1-((2R,4S,5R)-5-((tert-butyldimethylsilyloxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
    • 51549-36-1
    • SCHEMBL7034452
    • HY-138593
    • N-[1-[(2R,4S,5R)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
    • CS-0159258
    • AC-32245
    • CCPOWNJNXQQIFV-YQVWRLOYSA-N
    • AKOS037621701
    • PD157762
    • MFCD04972284
    • MDL： MFCD04972284
    • Inchi： 1S/C22H31N3O5Si/c1-22(2,3)31(4,5)29-14-17-16(26)13-19(30-17)25-12-11-18(24-21(25)28)23-20(27)15-9-7-6-8-10-15/h6-12,16-17,19,26H,13-14H2,1-5H3,(H,23,24,27,28)/t16-,17+,19+/m0/s1
    • InChI Key： CCPOWNJNXQQIFV-YQVWRLOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)NC(C2C=CC=CC=2)=O)=O)O1)O

Computed Properties

  • Exact Mass: 445.20300
  • Monoisotopic Mass: 445.20329763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 102.68000
  • LogP: 3.23880

5-O-TBDMS-N4-Benzoyl-2-deoxycytidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-138593-10mM*1mLinDMSO
5-O-TBDMS-N4-Benzoyl-2-deoxycytidine
 51549-36-1
10mM*1mLinDMSO
 ￥500 2022-05-18
MedChemExpress
HY-138593-100mg
5-O-TBDMS-N4-Benzoyl-2-deoxycytidine
 51549-36-1 98.00%
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TRC
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N4-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine
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TRC
B207888-100mg
N4-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine
 51549-36-1
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TRC
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N4-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine
 51549-36-1
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 $ 160.00 2022-06-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52296-250mg
N-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine, 98+%
 51549-36-1 98+%
250mg
 ￥853.00 2022-06-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52296-1g
N-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine, 98+%
 51549-36-1 98+%
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 ￥2549.00 2022-06-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52296-5g
N-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine, 98+%
 51549-36-1 98+%
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 ￥10175.00 2022-06-20
abcr
AB154316-1 g
N4-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine; .
 51549-36-1
1 g
 €152.50 2023-07-20
abcr
AB154316-5 g
N4-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine; .
 51549-36-1
5 g
 €484.00 2023-07-20

5-O-TBDMS-N4-Benzoyl-2-deoxycytidine Suppliers

NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51549-36-1)N4-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine
Order Number:NC12830
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:05
Price ($):Price inquiry
Email:sales@newcanbio.com

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NewCan Biotech Limited
(CAS:51549-36-1)N4-Benzoyl-5'-O-tert-butyldimethylsilyl-2'-deoxycytidine
NC12830
Purity:97%
Quantity:10g
Price ($):Inquiry
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